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This guide provides an in-depth exploration of Methyl 4-methoxy-5-nitrosalicylate, a derivative
of Methyl 4-methoxysalicylate. It is intended for researchers, scientists, and professionals in the
field of drug development and organic synthesis. This document covers the synthesis,
characterization, and potential applications of this compound, offering both theoretical insights
and practical methodologies.

Introduction: Understanding the Core Moiety and its
Nitrated Derivative

Methyl 4-methoxysalicylate is a chemical compound that has been noted in various plants,
including Periploca sepium and Primula veris.[1] Its potassium salt, known as 4MSK, is utilized
in the cosmetics industry for its skin-lightening properties, which it achieves by suppressing
melanin production and promoting the exfoliation of melanin-containing stratum corneum.[2][3]

The introduction of a nitro group at the 5-position of the Methyl 4-methoxysalicylate core via
electrophilic aromatic substitution results in Methyl 4-methoxy-5-nitrosalicylate. This
modification is significant as the presence of a nitro group can dramatically alter the electronic
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properties and biological activity of the parent molecule. Nitroaromatic compounds are crucial
intermediates in the synthesis of a wide range of pharmaceuticals, dyes, and other specialty
chemicals.[4]

Synthesis of Methyl 4-methoxy-5-nitrosalicylate

The synthesis of Methyl 4-methoxy-5-nitrosalicylate is achieved through the nitration of Methyl
4-methoxysalicylate. This reaction is a classic example of electrophilic aromatic substitution,
where a nitronium ion (NO2z%) acts as the electrophile.[5][6]

The Underlying Chemistry: Directing Effects

The position of nitration on the benzene ring is dictated by the existing substituents: a hydroxyl
group (-OH), a methoxy group (-OCHs), and a methyl ester group (-COOCHSs). Both the
hydroxyl and methoxy groups are strong activating, ortho-, para-directing groups. The ester
group, conversely, is a deactivating, meta-directing group.[5][6] In this specific molecule, the
powerful activating effects of the hydroxyl and methoxy groups will direct the incoming
electrophile. The 5-position is ortho to the hydroxyl group and meta to the methoxy group,
making it a plausible site for substitution.

Experimental Protocol: A Step-by-Step Guide

This protocol is based on established methods for the nitration of substituted aromatic rings.[5]

[7]L8]

Materials:

Methyl 4-methoxysalicylate

o Concentrated Sulfuric Acid (H2S0Oa4)

e Concentrated Nitric Acid (HNO3)

e Methanol

e |ce bath

e Stirring apparatus
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» Standard laboratory glassware
Procedure:

 In aflask, dissolve Methyl 4-methoxysalicylate in a minimal amount of concentrated sulfuric
acid, ensuring the mixture is kept cool in an ice bath.[7][8]

o Separately, prepare the nitrating mixture by slowly adding concentrated nitric acid to an
equal volume of concentrated sulfuric acid, also cooled in an ice bath.[5]

o Add the nitrating mixture dropwise to the solution of Methyl 4-methoxysalicylate while
maintaining a low temperature (0-5 °C) and stirring continuously. The slow addition is crucial
to prevent dinitration and control the exothermic reaction.[9]

o After the addition is complete, allow the reaction to stir at room temperature for a designated
period to ensure completion.

o Carefully pour the reaction mixture over crushed ice to precipitate the crude product.

o Collect the solid product by vacuum filtration and wash with cold water to remove residual
acid.

o Recrystallize the crude product from a suitable solvent, such as methanol, to obtain the
purified Methyl 4-methoxy-5-nitrosalicylate.[7]

Safety Precautions:

o Concentrated nitric and sulfuric acids are extremely corrosive and potent oxidizing agents.
Always handle them with extreme care in a fume hood, wearing appropriate personal
protective equipment (PPE), including gloves and safety goggles.[5][10]

e The nitration reaction is exothermic and must be carefully controlled with cooling to prevent
runaway reactions.

Synthesis Workflow Diagram
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Starting Materials

[ Nitrating Mixture (HNOs + H2S04) ) Reaction Work-up & Purification Final Product

l Reaction at 0-5°C —I{Quench with IceHFiltrationHRecrystallization}—l Methyl 4-methoxy-5-nitrosalicylate
i .
Methyl 4-methoxysalicylate

Click to download full resolution via product page
Caption: Synthesis workflow for Methyl 4-methoxy-5-nitrosalicylate.

Physicochemical and Spectroscopic Properties

The precise experimental data for Methyl 4-methoxy-5-nitrosalicylate is not widely published.
However, we can predict its properties based on the parent compound and the influence of the
nitro group.

Physicochemical Properties
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Methyl 4-

Methyl 4-methoxy-5-

Property methoxysalicylate (Parent . . .
nitrosalicylate (Predicted)
Compound)
Molecular Formula CoH1004[1] CoHoNOs
Molecular Weight 182.17 g/mol [1][10] 227.17 g/mol [11]
Likely a pale yellow solid,
Appearance Solid[10] typical for nitroaromatic
compounds.
Expected to be higher than the
] ] parent compound due to
Melting Point 50-53 °C[10] ) )
increased polarity and
intermolecular forces.
Likely soluble in polar organic
Solubility solvents like ethanol and ethyl

acetate.[4]

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the structure of the synthesized compound.

[12]
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Technique

Expected Observations for Methyl 4-
methoxy-5-nitrosalicylate

1H NMR

Signals corresponding to the aromatic protons
will be shifted downfield due to the electron-
withdrawing effect of the nitro group. The
characteristic singlet for the methyl ester and

methoxy group protons will be present.

13C NMR

The carbon atom attached to the nitro group will
show a significant downfield shift. Other

aromatic carbon signals will also be affected.

FTIR

Strong characteristic absorption bands for the
nitro group (NO2) are expected around 1550-
1475 cm~1 (asymmetric stretch) and 1360-1290
cm~1 (symmetric stretch).[12] Other peaks will
correspond to C=0 (ester), O-H (hydroxyl), C-O

(ether and ester), and aromatic C-H bonds.

Mass Spec.

The mass spectrum will show a molecular ion
peak corresponding to the molecular weight of

the compound.

Potential Applications and Future Research

While specific applications for Methyl 4-methoxy-5-nitrosalicylate are not yet established, its

structure suggests several promising avenues for research.

e Pharmaceutical Intermediate: Nitroaromatic compounds are frequently used as precursors

for the synthesis of amines, which are a common feature in many drug molecules.[13] The

reduction of the nitro group in Methyl 4-methoxy-5-nitrosalicylate would yield an amino-

substituted salicylate, a scaffold with potential biological activities.

e Drug Discovery: The salicylate moiety is known for its anti-inflammatory properties. The

addition of a nitro group could modulate this activity or introduce new pharmacological

effects. The compound could be screened for a range of biological activities, including

antimicrobial, anticancer, or antiviral properties.[4]
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e Materials Science: Nitro-containing compounds can have applications in the development of
dyes and other functional materials.[4]

Logical Pathway for Application Development

Caption: Potential pathways for the development of applications.

Conclusion

Methyl 4-methoxy-5-nitrosalicylate is a compound with significant potential, stemming from the
combination of a biologically relevant salicylate core and a synthetically versatile nitro group.
This guide has provided a comprehensive overview of its synthesis, predicted properties, and
avenues for future research. The detailed protocols and theoretical background serve as a
valuable resource for scientists looking to explore the chemistry and potential applications of
this and related molecules. Further investigation into its biological profile is warranted and
could lead to the discovery of novel therapeutic agents or valuable chemical intermediates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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